Cas no 1248291-54-4 (1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1248291-54-4
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5564183
• PubChem ID: 62055032
• Update Time: 2025-05-20

1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1248291-54-4
• EN300-1592810
• 1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• AKOS011332274

• Inchi： 1S/C10H17N3O3/c1-7(2)9-8(10(14)15)11-12-13(9)5-4-6-16-3/h7H,4-6H2,1-3H3,(H,14,15)
• InChI Key： LXORAGONXXPOSN-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(=C(C(=O)O)N=N1)C(C)C

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1248291-54-4)

The compound 1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1248291-54-4) is a specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxypropyl and isopropyl substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on triazole-based compounds due to their diverse applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1,2,3-triazoles has surged, driven by their role in click chemistry and bioconjugation. The carboxylic acid functional group in this compound further enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies. This aligns with current trends in fragment-based drug design, where modular building blocks are essential for optimizing lead compounds. Notably, the methoxypropyl side chain may improve solubility, a critical factor in drug bioavailability—a hot topic in pharmacokinetics discussions.

From a synthetic chemistry perspective, CAS No. 1248291-54-4 exemplifies the growing interest in green chemistry approaches. Its preparation likely involves catalyzed cycloaddition reactions, a method praised for atom economy and minimal waste. This resonates with industry efforts to reduce environmental impact, a priority for ESG (Environmental, Social, and Governance)-focused enterprises. Additionally, the compound’s isopropyl group could influence steric hindrance, a key consideration in molecular docking simulations—a technique frequently searched by computational chemists.

The versatility of 1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid extends to material science, where triazole motifs are explored for metal-organic frameworks (MOFs) and polymeric materials. Its potential as a ligand for metal coordination complexes is another area of investigation, particularly in catalysis and sensor development. These applications align with searches for functional materials in renewable energy and carbon capture technologies—topics dominating scientific forums.

Quality control of CAS No. 1248291-54-4 involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines for impurities. This underscores the compound’s relevance in GMP (Good Manufacturing Practice) settings, a frequent query among quality assurance professionals. Furthermore, its stability under various pH conditions is critical for formulation scientists developing oral dosage forms, a niche yet high-traffic search category.

In conclusion, 1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a multifaceted tool for modern chemistry. Its intersection with drug discovery, sustainable synthesis, and advanced materials positions it as a compound of enduring interest. As research into bioisosteres and privileged scaffolds expands, this triazole derivative will likely remain a focal point for innovation across disciplines.